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Introduction

4,4'-Diaminobenzanilide, with the CAS registry number 785-30-8, is an aromatic amine and
an amide derivative. It is a key intermediate in the synthesis of a variety of organic compounds,
including dyes, pigments, and high-performance polymers such as polyamides and polyimides.
[1][2] Its bifunctional nature, possessing two primary amine groups and a stable amide linkage,
makes it a versatile building block in polymer and materials science. This guide provides a
comprehensive overview of its physical and chemical properties, experimental protocols for its
synthesis and characterization, and a visualization of its synthesis workflow.

Core Physical and Chemical Properties

4,4'-Diaminobenzanilide is typically a white to brown crystalline powder.[3][4][5][6] It is
sparingly soluble in water but shows good solubility in various organic solvents.[7][8] The
presence of two amino groups imparts basic properties to the molecule.[7]

Table 1: General and Physical Properties of 4,4'-
Diaminobenzanilide
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Property Value Source(s)
CAS Number 785-30-8 [9]
Molecular Formula C13H13NsO [9]
Molecular Weight 227.26 g/mol [9]
Appearance White to brown powder/crystal 3114151161

o 203-207 °C, 204.0-207.0 °C,
Melting Point [1][3][9][10]
205-207 °C, 214-215 °C

Predicted Boiling Point 384.0 £ 27.0 °C at 760 mmHg [41[6]
Predicted Density 1.314 + 0.06 g/cm?3 [41[6]
Water Solubility Practically insoluble [31[4][5][6]

Good solubility in organic
Organic Solvent Solubility solvents; slightly soluble in [3B1[71[8]
methanol.

Table 2: Chemical and Spectroscopic Properties of 4,4'-
Diaminobenzanilide
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Property Value/information Source(s)

4-amino-N-(4-
IUPAC Name ) ) [9]
aminophenyl)benzamide

C1=CC(=CC=C1C(=O)NC2=C
SMILES 9]
C=C(C=C2)N)N

InChl=1S/C13H13N30/c14-
10-3-1-9(2-4-10)13(17)16-12-

InChl [9]
7-5-11(15)6-8-12/h1-8H,14-

15H2,(H,16,17)

Predicted pKa 13.99 + 0.70 [41[6]
1H NMR Spectrum Data available. [9][11]
13C NMR Spectrum Data available. 9]

IR Spectrum Data available. [O1[12]
Mass Spectrum Data available. [9]

Experimental Protocols
Synthesis of 4,4'-Diaminobenzanilide

A common method for the synthesis of 4,4'-diaminobenzanilide involves the reduction of 4,4'-
dinitrobenzanilide. The following protocol is a two-step process starting from the dinitro
precursor.[13]

Step 1: Catalytic Hydrogenation of 4,4'-Dinitrobenzanilide

e To an autoclave, add 30 g of 4,4'-dinitrobenzanilide, 150 mL of N,N'-dimethylformamide
(DMF), and 0.8 g of a 3 wt% palladium on carbon catalyst.

e Pressurize the autoclave with hydrogen gas to 0.8 + 0.1 MPa.

o Heat the reaction mixture to 100 + 1 °C and maintain these conditions with stirring until the
reaction is complete (monitoring by techniques like TLC or HPLC is recommended).
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» After the reaction is complete, cool the autoclave, release the pressure, and filter the
reaction mixture to remove the catalyst.

o Evaporate the solvent (DMF) from the filtrate under vacuum to obtain crude 4,4'-
diaminobenzanilide.

Step 2: Purification of 4,4'-Diaminobenzanilide

e Add the crude 4,4'-diaminobenzanilide obtained in Step 1 to an autoclave with 100 g of n-
butanol and 0.96 g of activated carbon.

e Purge the autoclave with nitrogen gas three times to ensure an inert atmosphere and
maintain a positive pressure.

e Heat the mixture to 135 + 1 °C and stir for 20 minutes.
« Filter the hot solution under nitrogen protection to remove the activated carbon.
e Cool the filtrate to 25 £ 1 °C to allow the product to crystallize.

« Filter the crystallized product and dry it to obtain pure, electronic-grade 4,4'-
diaminobenzanilide.

Determination of Melting Point

The melting point of an organic solid is a key indicator of its purity. A sharp melting range
typically indicates a pure compound.

e Finely powder a small amount of the dried 4,4'-diaminobenzanilide.
o Pack the powdered sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube in a melting point apparatus.

o Heat the sample at a rate of 10-20 °C per minute initially.

o Observe the sample closely and note the temperature at which the first drop of liquid
appears (the beginning of the melting range).
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» Continue heating and record the temperature at which the last solid particle melts (the end of
the melting range).

o For a more accurate determination, repeat the measurement with a fresh sample, heating at
a slower rate of 1-2 °C per minute as the temperature approaches the previously observed
melting range.

Determination of pKa by Potentiometric Titration

The pKa value provides a measure of the acidity or basicity of a compound. For an amine, the
pKa of its conjugate acid is determined.

o Sample Preparation: Prepare a 1 mM solution of 4,4'-diaminobenzanilide in a suitable
solvent mixture, such as methanol-water (1:9, v/v), to ensure complete dissolution.[14]

« Titration Setup: Calibrate a pH meter using standard buffers. Place 20 mL of the sample
solution in a beaker with a magnetic stirrer. To maintain a constant ionic strength, add a
background electrolyte such as 0.15 M KCI.[15]

« Titration: Make the initial solution acidic by adding 0.1 M HCI to a pH of approximately 1.8-
2.0.[15]

e Begin the titration by adding small, precise volumes of a standardized 0.1 M NaOH solution.

o Record the pH of the solution after each addition of the titrant, allowing the reading to
stabilize.

o Continue the titration until the pH reaches approximately 12-12.5.[15]

o Data Analysis: Plot the pH of the solution versus the volume of NaOH added to generate a
titration curve. The pKa value corresponds to the pH at the half-equivalence point. For a
diamine, two pKa values may be determined from the inflection points of the curve. The
experiment should be repeated at least three times to ensure reproducibility.[15]

Mandatory Visualization
Synthesis Workflow of 4,4'-Diaminobenzanilide
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The following diagram illustrates the two-step synthesis and purification process for 4,4'-
diaminobenzanilide.

e Sy

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 4,4'-Diaminobenzanilide.

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of 4,4'-diaminobenzanilide (CAS 785-30-8). The tabulated data offers a quick reference for
researchers, while the experimental protocols provide practical guidance for its synthesis and
characterization. The synthesis workflow diagram visually summarizes the key steps in its
preparation. This information is intended to support professionals in research, development,
and quality control in the chemical and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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